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Compound of Interest

Compound Name: 2-Piperidinol

Cat. No.: B1352357

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the chemical properties, relationship,
and synthetic conversion of 2-Piperidinol and 2-piperidone. These two piperidine derivatives
are pivotal building blocks in organic synthesis and hold significant relevance in medicinal
chemistry and biological pathways. This document details their comparative properties, outlines
experimental protocols for their interconversion, and visualizes their relationship through
chemical and biological pathway diagrams.

Introduction: A Tale of Two Functional Groups

2-Piperidinol and 2-piperidone are six-membered heterocyclic compounds sharing the same
piperidine ring scaffold. Their distinct chemical reactivity and utility stem from the functional
group at the second carbon position.

e 2-Piperidinol is a secondary amino alcohol, featuring a hydroxyl (-OH) group. This group
imparts nucleophilic character and allows for reactions typical of secondary alcohols, such as
esterification and oxidation.

e 2-Piperidone (also known as d-valerolactam) is a lactam, which is a cyclic amide. It contains
a carbonyl (C=0) group at the C2 position, making it a key intermediate in the synthesis of a
wide range of pharmaceuticals and the monomer for nylon 5.[1][2]
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The fundamental relationship between these two molecules is one of oxidation and reduction:

2-Piperidinol is the reduced form, while 2-piperidone is the oxidized form. This direct chemical

link is crucial for synthetic strategies involving the piperidine motif.

Comparative Chemical and Physical Properties

The structural difference between the hydroxyl group of 2-Piperidinol and the carbonyl group

of 2-piperidone gives rise to distinct physical and chemical properties. A summary of these

properties is presented below for easy comparison.

Property 2-Piperidinol 2-Piperidone
IUPAC Name piperidin-2-ol piperidin-2-one
o o-Valerolactam, 2-
Synonyms 2-Hydroxypiperidine L
Oxopiperidine
CAS Number 45506-41-0 675-20-7
Molecular Formula CsH1:NO CsHaNO
Molecular Weight 101.15 g/mol 99.13 g/mol
Data not widely available; likely ~ White to off-white crystalline
Appearance ) ] ]
a solid or oll solid[3]
Melting Point Not widely reported 39.5°C
. ) Moderately soluble in water,
Solubility Soluble in polar solvents
ethanol, methanol[3]
logP 0.1 -0.46

The Core Relationship: Oxidation of 2-Piperidinol to
2-Piperidone

The most direct and fundamental chemical relationship between 2-Piperidinol and 2-
piperidone is the oxidation of the former to the latter. This transformation is a standard reaction
in organic synthesis, converting a secondary alcohol to a ketone (or, in this case, a lactam).
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Several established oxidation methods can achieve this conversion, with the choice of reagent
often depending on the presence of other functional groups and desired reaction conditions
(mild vs. harsh). Common methods include the Jones oxidation and the Swern oxidation.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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